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Abstract
This document provides a comprehensive, step-by-step protocol for the preparation of a

saturated aqueous solution of strontium hydroxide, Sr(OH)₂. Strontium hydroxide is a strong

base with moderate solubility in water, making the preparation of a saturated solution a

common requirement in various research and development applications, including as a

catalyst, in the synthesis of other strontium compounds, and in pH control.[1] This guide

emphasizes safety, accuracy, and the scientific principles underpinning the protocol to ensure

reproducibility and reliability in experimental workflows. A detailed method for the verification of

the solution's concentration via titration with a primary standard is also provided.

Introduction: The Chemistry and Utility of Saturated
Strontium Hydroxide Solutions
Strontium hydroxide is an ionic compound that, when dissolved in water, fully dissociates into

strontium ions (Sr²⁺) and hydroxide ions (OH⁻), classifying it as a strong base.[2] The

dissolution of strontium hydroxide in water is an equilibrium process, and a saturated solution is
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one in which the maximum amount of solute has dissolved in the solvent at a given

temperature, and the rate of dissolution equals the rate of precipitation.

The solubility of strontium hydroxide is notably dependent on temperature. Unlike some

compounds, its solubility increases significantly with a rise in temperature. This endothermic

nature of dissolution is a critical factor to consider during the preparation of a saturated

solution, as the concentration of the final solution will be directly influenced by the temperature

at which it is prepared and maintained.[2]

Understanding and controlling the concentration of a saturated strontium hydroxide solution is

vital for its effective application in experimental settings. This protocol provides a robust method

for its preparation and subsequent standardization to ascertain its precise molarity.

Health and Safety Precautions
Strontium hydroxide is a corrosive and hazardous substance that requires careful handling to

prevent injury.[3][4][5][6][7] All personnel must adhere to the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, a lab coat, and nitrile gloves.[3][4][7]

Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust particles.[3]

Handling: Avoid direct contact with skin and eyes. In case of contact, rinse the affected area

immediately with copious amounts of water for at least 15 minutes and seek medical

attention.[3][5][7]

Ingestion: Do not ingest. If swallowed, rinse the mouth with water and seek immediate

medical attention. Do not induce vomiting.[5][7]

Spills: In the event of a spill, neutralize with a weak acid (e.g., citric acid solution) and absorb

with an inert material before disposal according to local regulations.

Always consult the Safety Data Sheet (SDS) for strontium hydroxide before commencing any

work.[3][4][5][6][7]
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Materials and Equipment
Materials:

Strontium hydroxide octahydrate (Sr(OH)₂·8H₂O)

Deionized or distilled water

Potassium hydrogen phthalate (KHP), primary standard grade

Phenolphthalein indicator solution

Standardized hydrochloric acid (HCl) solution (optional, for back-titration)

Equipment:

Beakers (various sizes)

Erlenmeyer flasks

Volumetric flasks

Graduated cylinders

Magnetic stirrer and stir bars

Hot plate with temperature control

Analytical balance

Buret and buret clamp

Funnel

Filter paper and funnel

Wash bottle with deionized water

Spatula
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Thermometer

Protocol for Preparation of Saturated Strontium
Hydroxide Solution
This protocol is designed to produce a saturated solution of strontium hydroxide at a controlled

temperature. The solubility of strontium hydroxide increases with temperature, as detailed in

the table below.

Solubility of Strontium Hydroxide in Water
Temperature (°C) Solubility ( g/100 mL of H₂O)

0 0.41

20 1.77

40 1.77

100 21.83

Data sourced from Wikipedia and other chemical property databases.[1]

Step-by-Step Preparation Protocol
Determine the Target Temperature: Decide on the temperature at which the saturated

solution will be prepared and used, as this will dictate its concentration. For this protocol, we

will aim for saturation at 25°C.

Weighing the Solute: In a beaker, add an excess of strontium hydroxide octahydrate to a

known volume of deionized water. A general guideline is to add approximately 5-10% more

solid than the theoretical solubility at the target temperature to ensure saturation. For

example, for 100 mL of water at 25°C, where the solubility is approximately 1.77 g, add

around 2.0 g of Sr(OH)₂·8H₂O.

Dissolution: Place the beaker on a magnetic stirrer and begin stirring the solution. Gently

heat the solution to a temperature slightly above the target temperature (e.g., 30-35°C for a

25°C saturated solution) to increase the rate of dissolution. Do not boil.
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Equilibration: Once the excess solid is well-dispersed, turn off the heat and allow the solution

to cool to the target temperature while continuing to stir. Let the solution stir at the target

temperature for at least one hour to ensure equilibrium is reached.

Settling: Turn off the stirrer and allow the excess, undissolved strontium hydroxide to settle at

the bottom of the beaker. This may take several hours or can be left overnight.

Decantation and Filtration: Carefully decant the clear, supernatant liquid into a clean, dry

storage bottle. For a highly pure solution, filtration through a qualitative filter paper can be

performed to remove any fine, suspended particles.

Workflow for Preparation of Saturated Strontium
Hydroxide Solution

Preparation of Saturated Sr(OH)₂ Solution

1. Add excess Sr(OH)₂·8H₂O to deionized water 2. Heat and stir to facilitate dissolution 3. Cool to target temperature and stir to equilibrate 4. Allow excess solid to settle 5. Decant or filter the clear supernatant Saturated Sr(OH)₂ Solution

Click to download full resolution via product page

Caption: Workflow for preparing a saturated strontium hydroxide solution.

Protocol for Verification of Concentration by
Titration
The exact concentration of the prepared saturated strontium hydroxide solution should be

determined experimentally. This is achieved by titrating a known volume of the solution with a

primary standard acid, potassium hydrogen phthalate (KHP).

Preparation of Primary Standard KHP Solution
Drying KHP: Dry a sufficient amount of primary standard grade KHP at 110°C for at least one

hour and cool in a desiccator.
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Weighing KHP: Accurately weigh, to four decimal places, a precise mass of the dried KHP

(e.g., 0.4-0.6 g) and record the mass.

Dissolving KHP: Transfer the weighed KHP to an Erlenmeyer flask. Add approximately 50

mL of deionized water and swirl to dissolve. The exact volume of water is not critical as the

number of moles of KHP is known from its mass.

Adding Indicator: Add 2-3 drops of phenolphthalein indicator to the KHP solution.

Titration Procedure
Prepare the Buret: Rinse a clean buret with a small amount of the prepared saturated

strontium hydroxide solution and then fill the buret with the solution, ensuring no air bubbles

are present in the tip. Record the initial buret volume to two decimal places.

Titrate: Slowly add the strontium hydroxide solution from the buret to the KHP solution in the

Erlenmeyer flask while continuously swirling the flask.

Endpoint Determination: Continue the titration until the endpoint is reached. The endpoint is

indicated by the first appearance of a faint, persistent pink color.

Record Final Volume: Record the final buret volume to two decimal places.

Repeat: Perform the titration in triplicate to ensure accuracy and precision.

Calculation of Molarity
The molarity of the strontium hydroxide solution can be calculated using the following steps:

Calculate moles of KHP: Moles of KHP = Mass of KHP (g) / Molar mass of KHP (204.22

g/mol )

Determine moles of Sr(OH)₂: The reaction between strontium hydroxide and KHP is: Sr(OH)₂

+ 2 KHC₈H₄O₄ → Sr(KC₈H₄O₄)₂ + 2 H₂O From the stoichiometry, 1 mole of Sr(OH)₂ reacts

with 2 moles of KHP. Moles of Sr(OH)₂ = Moles of KHP / 2

Calculate the molarity of Sr(OH)₂: Molarity of Sr(OH)₂ = Moles of Sr(OH)₂ / Volume of

Sr(OH)₂ solution used in titration (L)
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Workflow for Verification of Concentration

Verification of Sr(OH)₂ Concentration

1. Prepare a standard solution of KHP 2. Titrate the KHP solution with the prepared Sr(OH)₂ solution 3. Record the volume of Sr(OH)₂ solution used at the endpoint 4. Calculate the molarity of the Sr(OH)₂ solution Verified Concentration

Click to download full resolution via product page

Caption: Workflow for verifying the concentration of the strontium hydroxide solution.

Storage and Stability
Aqueous solutions of strontium hydroxide are alkaline and can absorb carbon dioxide from the

atmosphere, leading to the precipitation of strontium carbonate (SrCO₃) and a decrease in the

hydroxide ion concentration. To ensure the stability of the prepared solution:

Storage Container: Store the solution in a tightly sealed, chemically resistant container, such

as a polyethylene or borosilicate glass bottle.[3]

Airtight Seal: Use a stopper or cap that provides an airtight seal to minimize contact with air.

Storage Conditions: Store in a cool, dark place to prevent any potential degradation.[3]

Re-standardization: For applications requiring high precision, it is advisable to re-standardize

the solution periodically, especially if it has been stored for an extended period.

Conclusion
This application note provides a detailed and scientifically grounded protocol for the

preparation and verification of a saturated strontium hydroxide solution. By following these

procedures, researchers can confidently prepare and utilize this reagent with a well-defined

concentration, ensuring the accuracy and reproducibility of their experimental results.

Adherence to the outlined safety precautions is paramount to ensure a safe laboratory

environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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